Cas no 25395-28-2 ((2-chloro-2-phenylacetyl)urea)

• Product Name: (2-chloro-2-phenylacetyl)urea
• CAS No: 25395-28-2
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 258222
• PubChem ID: 265950
• Update Time: 2025-05-19

(2-chloro-2-phenylacetyl)urea Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N-(aminocarbonyl)-a-chloro-
• N-(AMINOCARBONYL)-2-CHLORO-2-PHENYLACETAMIDE
• N-carbamoyl-2-chloro-2-phenylacetamide
• (chloro-phenyl-acetyl)-urea
• (Chlor-phenyl-acetyl)-harnstoff
• AC1Q3GEP
• AC1Q4ZTQ
• Chlorphenacemid
• Chlorphenacemide
• Comitiadon
• NSC102781
• Urea, (chlorophenylacetyl)-
• alpha-Chloro-alpha-phenylacetylurea
• CS-0229928
• F18658W53B
• Q27277504
• N-[Chloro(phenyl)acetyl]urea
• LEJPVKTZROTWBE-UHFFFAOYSA-N
• SR-01000054963-1
• NCGC00334935-01
• 25395-28-2
• EN300-10159
• (2-chloro-2-phenylacetyl)urea
• UNII-F18658W53B
• (.alpha.-Chlorophenylacetyl)urea
• DTXSID701043256
• Benzeneacetamide, N-(aminocarbonyl)-alpha-chloro-
• CHEMBL462571
• .alpha.-Chloro-.alpha.-phenylacetylurea
• AKOS001037710
• Benzeneacetamide, N-(aminocarbonyl)-.alpha.-chloro-
• Z57000477
• AB01326842-02
• N-[Chloro(phenyl)acetyl]urea #
• Chlorphenacemide [WHO-DD]
• SR-01000054963
• NSC 102781
• AKOS016881336
• NSC-102781

• MDL： MFCD00053634
• Inchi： 1S/C9H9ClN2O2/c10-7(8(13)12-9(11)14)6-4-2-1-3-5-6/h1-5,7H,(H3,11,12,13,14)
• InChI Key： LEJPVKTZROTWBE-UHFFFAOYSA-N
• SMILES： ClC(C(NC(N)=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.03537
• Monoisotopic Mass: 212.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.348
• Refractive Index: 1.58
• PSA: 72.19
• LogP: 2.25260

Additional information on (2-chloro-2-phenylacetyl)urea

Introduction to (2-chloro-2-phenylacetyl)urea (CAS No. 25395-28-2)

(2-chloro-2-phenylacetyl)urea, identified by its CAS number 25395-28-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of (2-chloro-2-phenylacetyl)urea consists of a chlorinated acetyl group attached to a urea moiety, with a phenyl ring substituent at the alpha position of the acetyl group. This unique arrangement contributes to its reactivity and potential utility in medicinal chemistry. The presence of both chloro and urea functional groups provides multiple sites for chemical modification, enabling the development of novel derivatives with tailored biological activities.

In recent years, there has been growing interest in (2-chloro-2-phenylacetyl)urea as a building block for the synthesis of pharmacologically relevant compounds. Its incorporation into drug candidates has shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The compound's ability to undergo nucleophilic substitution reactions makes it particularly useful for constructing more complex molecules with enhanced target specificity.

One of the most compelling aspects of (2-chloro-2-phenylacetyl)urea is its role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in numerous biological processes, and their inhibition is often a key strategy in drug design. Researchers have leveraged the reactivity of the chloroacetyl group to create inhibitors targeting viral proteases, such as those involved in HIV replication. These inhibitors have demonstrated significant potential in preclinical studies, highlighting the compound's importance in antiviral therapy.

Furthermore, (2-chloro-2-phenylacetyl)urea has been explored as a precursor in the synthesis of kinase inhibitors. Kinases are another class of enzymes that are frequently implicated in disease pathways, making them attractive targets for drug development. By modifying the structure of (2-chloro-2-phenylacetyl)urea, scientists have been able to generate compounds that selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic efficacy.

The versatility of (2-chloro-2-phenylacetyl)urea extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science, where its structural features contribute to the development of advanced polymers and coatings with unique properties. These materials exhibit enhanced stability and functionality, making them suitable for high-performance applications in industries such as aerospace and electronics.

In conclusion, (2-chloro-2-phenylacetyl)urea (CAS No. 25395-28-2) is a multifunctional compound with broad applications across multiple scientific disciplines. Its role in pharmaceutical research, particularly in the development of protease and kinase inhibitors, underscores its importance as a chemical entity with significant potential for future advancements. As research continues to uncover new ways to utilize this compound, its impact on science and industry is likely to grow even further.